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Compound of Interest

Magnesium citrate tribasic
Compound Name:
nonahydrate

Cat. No.: B12039096

Get Quote

Executive Summary & Chemical Profile[1]

Magnesium citrate tribasic nonahydrate (CAS: 153531-96-5) is widely utilized in cell culture

media, buffer formulations, and pharmaceutical development. While often categorized as "low
hazard" or "GRAS" (Generally Recognized as Safe) in food contexts, laboratory disposal
requires a stricter standard of care to ensure environmental compliance and experimental
integrity.

Unlike simple inorganic salts, the citrate moiety acts as a chelator. Improper disposal into
municipal water systems can mobilize heavy metals in plumbing or interfere with downstream
wastewater treatment biological oxygen demand (BOD). This guide outlines the definitive, field-
proven protocol for the disposal of this specific compound, moving beyond generic SDS advice
to operational best practices.

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12039096#bc-rfq
https://www.benchchem.com/product/b12039096/docs?utm_src=pdf-body#magnesium-citrate-tribasic-nonahydrate-advanced-disposal-handling-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12039096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Specification

Chemical Name

Magnesium citrate tribasic nonahydrate

Synonyms

Trimagnesium dicitrate nonahydrate; Citric acid
magnesium salt (3:[1][2][3]2)

CAS Number

153531-96-5

Molecular Formula

Mgs(CeHs07)2[1][2][4] - 9H20

Solubility

Sparingly soluble in water; Soluble in dilute acid

Acidity (pH)

~5.0 - 9.0 (Aqueous solution)

Hazard Classification

Non-Hazardous (GHS); Irritant (H315, H319,
H335)

Incompatibilities

Strong oxidizing agents

Disposal Decision Logic

Effective waste management relies on segregation at the source. The following logic flow

dictates the correct disposal stream based on the physical state and concentration of the

waste.
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Waste Generation: Mg Citrate Tribasic

Determine Physical State

Solid Waste Liquid Waste Contaminated Debris
(Powder/Granules) (Aqueous Solution) (Gloves, Weigh Boats)

Segregate into Solid Check Concentration

S,
Non-Haz Chemical Waste & Contaminants Gross Contaminations

Label: '"Non-Hazardous >10% or Toxic <1% Buffer Only Regular Lab Trash Treat as Solid
Magnesium Salts' Co-solutes (No Biohazards) (If trace amounts) Chemical Waste

Collect in Carboy Sanitary Sewer*
(Chemical Waste) (Requires EHS Approval)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Magnesium Citrate waste streams. Note that
"Sanitary Sewer" disposal is conditional on local regulations.

Detailed Disposal Protocols
Protocol A: Solid Waste (Surplus or Expired Inventory)
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Scientific Rationale: While magnesium citrate is biodegradable, large quantities of powder can
form clumps in plumbing and alter the pH of local wastewater. Professional incineration or
landfilling ensures controlled breakdown.

o Container Selection: Use a high-density polyethylene (HDPE) wide-mouth jar or the original
manufacturer container.

e Segregation: Do not mix with strong oxidizers or heavy metal wastes.

o Labeling: Clearly mark the container with the full chemical name and "Non-Hazardous
Chemical Waste."

o Note: Avoid labeling simply as "Salts," which is too vague for waste contractors.

e Handover: Transfer to your facility's chemical waste management team for off-site disposal
(typically incineration).

Protocol B: Aqueous Solutions (Buffers & Media)

Scientific Rationale: The "Tribasic" form has a higher magnesium content. In high
concentrations, citrate can chelate metals in the plumbing system, potentially leading to
corrosion or release of regulated metals (like copper or lead) into the effluent.

e High Concentration (>100 mM) or Mixed with Toxins:
o Collect in a standard chemical waste carboy (HDPE or Polypropylene).

o Check pH; if highly acidic or basic due to other components, neutralize to pH 5-9 to
prevent container degradation.

o Label as "Aqueous Waste: Magnesium Citrate Solution."
e Low Concentration (<100 mM) / Non-Toxic Buffers:

o Verify: Confirm with your local EHS officer that magnesium citrate is permitted in sanitary
sewers (it usually is, as it is a common laxative ingredient).

o Dilution: Flush with 20 volumes of water for every 1 volume of waste.
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o Flow: Pour slowly to prevent splashing.

Protocol C: Spill Response & Cleanup

Scientific Rationale: Magnesium citrate powder is hygroscopic. If left on the floor, it will absorb
moisture, becoming sticky and creating a slip hazard.

1. Alert & Isolate 2. Don PPE 3. Containment 4. Mechanical Removal 5. Wet Wipe
(Mark area) (Gloves, Goggles, N95) (Avoid dust generation) (Sweep/Scoop) (Remove sticky residue)

Click to download full resolution via product page

Figure 2: Immediate response workflow for dry powder spills.[5]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large (>500g) and dust
is visible, use an N95 dust mask to prevent respiratory irritation (H335).

o Containment: Do not use water initially. Water turns the powder into a sticky paste that is
difficult to remove.

o Removal: Gently sweep the dry powder into a dustpan. Use a brush with soft bristles to
minimize dust clouds.

o Final Polish: Once the bulk solid is removed, wipe the surface with a damp paper towel to
remove the film.

Regulatory & Safety Compliance (E-E-A-T)
EPA & RCRA Status (USA)

Magnesium citrate tribasic nonahydrate is not listed as a P-list or U-list hazardous waste
under the Resource Conservation and Recovery Act (RCRA). However, under the "Cradle-to-
Grave" responsibility principle, laboratories must characterize their waste.

o Characteristic Check: It does not exhibit Ignitability, Corrosivity, Reactivity, or Toxicity (TCLP)
characteristics.
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o Conclusion: It is generally classified as Non-Regulated Waste, but institutional policy often
mandates treating it as chemical waste to maintain a chain of custody.

REACH (Europe)

The substance is registered under REACH. It is considered readily biodegradable.

» WGK (Water Hazard Class - Germany): WGK 1 (Slightly hazardous to water). This reinforces
the recommendation to avoid drain disposal for large quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ¥riEPE5E K& suitable for microbiology, 295.0% (KT) | Sigma-Aldrich
[sigmaaldrich.com]

e 2. chembk.com [chembk.com]

. chemimpex.com [chemimpex.com]

3
o 4. Magnesium Citrate nonahydrate powder | Vita Actives [vitaactives.com]
5. uoguelph.ca [uoguelph.ca]

6

. carlroth.com [carlroth.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12039096/docs?utm_src=pdf-body#magnesium-citrate-tribasic-nonahydrate-advanced-disposal-handling-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/53249332
https://www.carlroth.com/medias/SDB-3260-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwNzN8YXBwbGljYXRpb24vcGRmfGFHTTVMMmcwWlM4NU1qQTJOalk0TVRrM09URTRMMU5FUWw4ek1qWXdYMFJGWDBWT0xuQmtaZ3xlMTFjZWJmMjBhMDQwYmE1ZTUwNmIyMzc0Mjk0YmQ3NTEzMTk4NzI2ZmYxN2M4ZDZkMDQxM2Y3ZThkMTM2NDBh
https://www.carlroth.com/medias/SDB-3260-AU-EN.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b12039096?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/TW/zh/product/sial/63067
https://www.sigmaaldrich.com/TW/zh/product/sial/63067
https://www.chembk.com/en/chem/magnesium%20citrate%20nonahydrate%20or%20trimagnesium%20citrate%20nonahydrate
https://www.chemimpex.com/products/37173
https://vitaactives.com/magnesium-citrate-nonahydrate-powder
https://www.uoguelph.ca/mcb/sites/uoguelph.ca.mcb/files/public/MCB_SOP_Chemical_Spill_AODA.pdf
https://www.carlroth.com/medias/SDB-3260-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwNzN8YXBwbGljYXRpb24vcGRmfGFHTTVMMmcwWlM4NU1qQTJOalk0TVRrM09URTRMMU5FUWw4ek1qWXdYMFJGWDBWT0xuQmtaZ3xlMTFjZWJmMjBhMDQwYmE1ZTUwNmIyMzc0Mjk0YmQ3NTEzMTk4NzI2ZmYxN2M4ZDZkMDQxM2Y3ZThkMTM2NDBh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12039096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [Magnesium Citrate Tribasic Nonahydrate: Advanced
Disposal & Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12039096/docs#magnesium-citrate-tribasic-
nonahydrate-advanced-disposal-handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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